2-((((9H-Fluoren-9-yl)methoxy)carbonyl)(4-(tert-butoxy)phenethyl)amino)acetic acid

• IUPAC Name: 2-[9H-fluoren-9-ylmethoxycarbonyl-[2-[4-[(2-methylpropan-2-yl)oxy]phenyl]ethyl]amino]acetic acid
• InChI: InChI=1S/C29H31NO5/c1-29(2,3)35-21-14-12-20(13-15-21)16-17-30(18-27(31)32)28(33)34-19-26-24-10-6-4-8-22(24)23-9-5-7-11-25(23)26/h4-15,26H,16-19H2,1-3H3,(H,31,32)
• InChI Key: LZLFEJRTKMYGTQ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC1=CC=C(C=C1)CCN(CC(=O)O)C(=O)OCC2C3=CC=CC=C3C4=CC=CC=C24
• Molecular Formula: C29H31NO5
• Molecular Weight: 473.6 g/mol
• CAS No.: 258332-56-8

Description

The compound “2-((((9H-Fluoren-9-yl)methoxy)carbonyl)(4-(tert-butoxy)phenethyl)amino)acetic acid” is an organic compound. It is related to a group of compounds known as fluorenylmethyloxycarbonyl (Fmoc) protected amino acids. These compounds are commonly used in peptide synthesis.

Molecular Structure Analysis

The molecular structure of this compound includes a fluorenyl group, a methoxy group, a carbonyl group, a phenethyl group, an amino group, and an acetic acid group. The exact molecular formula and weight are not specified in the available resources.

Chemical Reactions Analysis

The chemical reactions involving this compound are likely to be related to its use in peptide synthesis. The Fmoc group can be removed under basic conditions, allowing the amino group to participate in peptide bond formation.

Scientific Research Applications

Sorption and Environmental Applications

Phenoxy herbicides, including compounds with similar aromatic structures, exhibit significant sorption to soil, organic matter, and minerals. This sorption can be influenced by soil parameters like pH, organic carbon content, and iron oxides, suggesting potential environmental applications in managing herbicide residues in agricultural settings (Werner, Garratt, & Pigott, 2012).

Biotechnological and Industrial Applications

Hydroxycarboxylic acids, produced through biotechnological routes from biomass, including lactic acid and its derivatives, show promise for use in green chemistry, highlighting the potential of complex organic acids in creating sustainable materials and chemicals (Gao, Ma, & Xu, 2011).

Antioxidant and Pharmacological Properties

Hydroxycinnamic acids and their derivatives, found in plant-based foods, are noted for their antioxidant activities. These compounds scavenge various radicals, contributing to potential therapeutic applications in disease prevention and health promotion. The structural effects, such as modifications to the aromatic ring and carboxylic function, significantly influence their antioxidant activity, indicating the importance of chemical structure in biological efficacy (Razzaghi-Asl et al., 2013).

Safety and Hazards

The compound is classified as an irritant. Precautionary measures include avoiding inhalation, contact with skin or eyes, and if contact occurs, rinsing thoroughly with water.